Cas no 796067-61-3 (7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One)

796067-61-3 structure
Product name:7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Chemical and Physical Properties
Names and Identifiers
-
- 7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE
- 7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
- NE20453
- Z57052883
- J-519199
- AKOS027427145
- G76060
- 7-chloro-3-(3-ethoxypropyl)-2-sulfanylidene-1H-quinazolin-4-one
- 796067-61-3
- EN300-11607
- 7-chloro-3-(3-ethoxypropyl)-4-hydroxyquinazoline-2-thione
- CS-0223624
- 7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One
-
- MDL: MFCD06370789
- Inchi: 1S/C13H15ClN2O2S/c1-2-18-7-3-6-16-12(17)10-5-4-9(14)8-11(10)15-13(16)19/h4-5,8H,2-3,6-7H2,1H3,(H,15,19)
- InChI Key: HTGUNJBJQKGJCC-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)NC(N(C2=O)CCCOCC)=S
Computed Properties
- Exact Mass: 298.0542766g/mol
- Monoisotopic Mass: 298.0542766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 73.7
7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-11607-0.5g |
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
796067-61-3 | 95% | 0.5g |
$175.0 | 2023-02-09 | |
TRC | C387288-100mg |
7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One |
796067-61-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
Enamine | EN300-11607-5.0g |
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
796067-61-3 | 95% | 5.0g |
$743.0 | 2023-02-09 | |
Enamine | EN300-11607-0.1g |
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
796067-61-3 | 95% | 0.1g |
$66.0 | 2023-02-09 | |
Enamine | EN300-11607-1.0g |
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
796067-61-3 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
Enamine | EN300-11607-2.5g |
7-chloro-3-(3-ethoxypropyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one |
796067-61-3 | 95% | 2.5g |
$503.0 | 2023-02-09 | |
1PlusChem | 1P00G49Z-5g |
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE |
796067-61-3 | 95% | 5g |
$981.00 | 2024-04-21 | |
1PlusChem | 1P00G49Z-500mg |
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE |
796067-61-3 | 95% | 500mg |
$270.00 | 2024-04-21 | |
1PlusChem | 1P00G49Z-250mg |
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE |
796067-61-3 | 95% | 250mg |
$171.00 | 2024-04-21 | |
1PlusChem | 1P00G49Z-100mg |
7-CHLORO-3-(3-ETHOXYPROPYL)-2-MERCAPTOQUINAZOLIN-4(3H)-ONE |
796067-61-3 | 95% | 100mg |
$140.00 | 2024-04-21 |
7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One Related Literature
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
-
Peter Kauffman,Elain Fu,Barry Lutz,Paul Yager Lab Chip, 2010,10, 2614-2617
796067-61-3 (7-Chloro-3-(3-Ethoxypropyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One) Related Products
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